Cas no 2757904-92-8 (4-Carbamoyl-3-methyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid)

• Product Name: 4-Carbamoyl-3-methyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• CAS No: 2757904-92-8
• MF: C₉H₇F₃N₂O₄S
• MW: 296.223091363907
• CID: 6153474
• PubChem ID: 165755202
• Update Time: 2025-06-12

4-Carbamoyl-3-methyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37100890
• 4-carbamoyl-3-methyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• 2757904-92-8
• 4-Carbamoyl-3-methyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

• Inchi： 1S/C9H7F3N2O4S/c1-2-3(5(13)15)6(19-4(2)7(16)17)14-8(18)9(10,11)12/h1H3,(H2,13,15)(H,14,18)(H,16,17)
• InChI Key： PWEWRPHQFJAOKZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C(C(N)=O)=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 296.00786237g/mol
• Monoisotopic Mass: 296.00786237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 138Ų

Additional information on 4-Carbamoyl-3-methyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

Research Brief on 4-Carbamoyl-3-methyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid (CAS: 2757904-92-8)

In recent years, the compound 4-Carbamoyl-3-methyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid (CAS: 2757904-92-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiophene-based derivative has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics. The unique structural features of this compound, including the trifluoroacetamido and carbamoyl moieties, contribute to its reactivity and binding affinity, making it a valuable scaffold for drug discovery efforts.

Recent studies have focused on the synthesis and optimization of 4-Carbamoyl-3-methyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for this compound, highlighting its improved yield and purity through the use of advanced catalytic methods. The study also explored its application in the development of kinase inhibitors, demonstrating its efficacy in modulating specific signaling pathways implicated in cancer and inflammatory diseases.

Further investigations into the biological activity of this compound have revealed its potential as a modulator of protein-protein interactions (PPIs). A recent preprint on bioRxiv (2024) reported that derivatives of 4-Carbamoyl-3-methyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid exhibited selective inhibition of the p53-MDM2 interaction, a critical target in oncology. The researchers utilized X-ray crystallography to elucidate the binding mode of these derivatives, providing valuable insights for structure-based drug design.

In addition to its therapeutic applications, this compound has also been investigated for its utility in chemical biology probes. A 2024 study in ACS Chemical Biology demonstrated its use as a versatile building block for the development of activity-based probes targeting cysteine proteases. The trifluoroacetamido group was found to enhance the electrophilicity of the thiophene core, enabling selective labeling of active enzyme sites.

The safety profile and pharmacokinetic properties of 4-Carbamoyl-3-methyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid have been evaluated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting indicated favorable metabolic stability and low cytotoxicity in human cell lines, supporting its potential for further development. However, researchers noted the need for additional optimization to improve its blood-brain barrier penetration for CNS-targeted applications.

Looking ahead, the versatility of 4-Carbamoyl-3-methyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid continues to inspire new research directions. Current investigations are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. The compound's unique chemical properties and demonstrated biological activity position it as a valuable tool for both basic research and drug discovery in the chemical biology and pharmaceutical fields.